N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dimethylphenoxy)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dimethylphenoxy)acetamide
• InChI: InChI=1S/C18H19NO4/c1-12-3-5-15(7-13(12)2)21-10-18(20)19-9-14-4-6-16-17(8-14)23-11-22-16/h3-8H,9-11H2,1-2H3,(H,19,20)
• InChI Key: LFZNPWVLRLMCKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NCC2=CC3=C(C=C2)OCO3)C
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dimethylphenoxy)acetamide, commonly known as BMDP, is a novel psychoactive substance that belongs to the cathinone class of drugs. It is a synthetic compound that has recently gained popularity in the research community due to its potential therapeutic applications. BMDP is structurally similar to other psychoactive substances, such as methylone and MDMA, and is believed to produce similar effects.

Mechanism of Action

BMDP is believed to exert its effects by acting as a serotonin-norepinephrine-dopamine reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This results in a range of effects, including euphoria, increased energy, and improved cognitive function.
Biochemical and Physiological Effects:
BMDP has been shown to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces changes in the levels of various neurotransmitters and hormones in the brain, which can affect mood, behavior, and cognitive function.

Advantages and Limitations for Lab Experiments

BMDP has several advantages for use in lab experiments, including its relatively low cost and ease of synthesis. However, it also has several limitations, including its potential for abuse and the lack of clinical data on its safety and efficacy.

Future Directions

There are several potential future directions for research on BMDP, including further investigation into its therapeutic applications, its potential as a performance-enhancing drug, and its effects on the brain and behavior. Additionally, more research is needed to determine the safety and efficacy of BMDP, both in lab experiments and in clinical settings.

Synthesis Methods

BMDP can be synthesized using various methods, including the reductive amination of 3,4-dimethylphenylacetone with 1,3-benzodioxole-5-carboxaldehyde in the presence of a reducing agent and a catalyst. The resulting product is then converted into the acetamide form using acetic anhydride and a base.

Scientific Research Applications

BMDP has been studied for its potential therapeutic applications in the treatment of various mental health disorders, such as depression, anxiety, and post-traumatic stress disorder. It has also been investigated for its potential as a cognitive enhancer and a performance-enhancing drug.